4-(2,5-Dimethylphenyl)-2-nitrophenol

• IUPAC Name: 4-(2,5-dimethylphenyl)-2-nitrophenol
• InChI: InChI=1S/C14H13NO3/c1-9-3-4-10(2)12(7-9)11-5-6-14(16)13(8-11)15(17)18/h3-8,16H,1-2H3
• InChI Key: BQTYPSYKGQNMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID20686229
• Molecular Weight: 243.26 g/mol
• CAS No.: 1261922-81-9

Description

4-(2,5-Dimethylphenyl)-2-nitrophenol is a substituted phenolic compound characterized by a nitro group (-NO₂) at the 2-position of the phenol ring and a 2,5-dimethylphenyl substituent at the 4-position. This structural configuration imparts unique physicochemical properties, including moderate lipophilicity due to the methyl groups and strong electron-withdrawing effects from the nitro group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,5-Dimethylphenyl)-2-nitrophenol typically involves the nitration of 2,5-dimethylphenol. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction proceeds via electrophilic aromatic substitution, where the nitro group is introduced to the aromatic ring.

Industrial Production Methods

In an industrial setting, the production of 4-(2,5-Dimethylphenyl)-2-nitrophenol can be scaled up by optimizing the reaction conditions, such as temperature, concentration of reagents, and reaction time. Continuous flow reactors may be employed to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(2,5-Dimethylphenyl)-2-nitrophenol can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reducing agents like tin(II) chloride.

Oxidation: The phenol group can be oxidized to a quinone derivative using oxidizing agents such as potassium permanganate or chromium trioxide.

Substitution: The compound can participate in nucleophilic aromatic substitution reactions, where the nitro group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon, tin(II) chloride in hydrochloric acid.

Oxidation: Potassium permanganate in alkaline medium, chromium trioxide in acetic acid.

Substitution: Sodium methoxide in methanol, potassium hydroxide in ethanol.

Major Products Formed

Reduction: 4-(2,5-Dimethylphenyl)-2-aminophenol.

Oxidation: 4-(2,5-Dimethylphenyl)-2-benzoquinone.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(2,5-Dimethylphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds, including dyes and pharmaceuticals.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions due to its phenolic and nitro functionalities.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2,5-Dimethylphenyl)-2-nitrophenol depends on its chemical structure and the functional groups present. The nitro group can participate in redox reactions, while the phenol group can form hydrogen bonds and interact with biological molecules. These interactions can affect enzyme activity, protein function, and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents on aromatic rings critically influence reactivity and biological activity. Key comparisons include:

(a) N-(2,5-Dimethylphenyl)-3-Hydroxynaphthalene-2-Carboxamide

• Structure : Features a 2,5-dimethylphenyl group attached to a hydroxynaphthalene-carboxamide backbone.
• Activity : Exhibits potent photosynthetic electron transport (PET) inhibition (IC₅₀ ~10 µM) in spinach chloroplasts, attributed to the electron-withdrawing effects of substituents and optimal lipophilicity .
• Comparison: Unlike 4-(2,5-dimethylphenyl)-2-nitrophenol, this compound lacks a nitro group but shares the 2,5-dimethylphenyl moiety.

(b) 2-Methyl-4-Nitrophenol and 3-Methyl-4-Nitrophenol

• Structure : Nitro group at the 4-position with methyl groups at 2- or 3-positions .
• Properties: These isomers demonstrate varying solubility and acidity due to steric and electronic differences. For example, 2-methyl-4-nitrophenol has higher acidity (pKa ~4.5) compared to 3-methyl-4-nitrophenol (pKa ~5.2) due to intramolecular hydrogen bonding .
• Comparison: The 2-nitro configuration in the target compound may reduce steric hindrance compared to 4-nitrophenol derivatives, favoring interactions with biological targets.

Functional Group Analogs: Nitrophenol Derivatives

(a) 2,4-Dinitrophenol (2,4-DNP)

• Structure : Two nitro groups at 2- and 4-positions .
• Activity: A well-known uncoupler of oxidative phosphorylation, with high toxicity in eukaryotes. Its dual nitro groups amplify electron withdrawal, increasing membrane permeability .
• Comparison: The single nitro group in 4-(2,5-dimethylphenyl)-2-nitrophenol likely reduces its uncoupling potency but may improve selectivity for specific applications.

(b) 4-Nitroanisole

• Structure : Methoxy group at the 4-position and nitro group at the 1-position .
• Properties : Used as a model substrate in cytochrome P450 assays due to its predictable metabolism .

Physicochemical and Chromatographic Behavior

Chromatographic data from Environmental Protection Agency (EPA) methods highlight differences in retention times and solubility among nitrophenol derivatives:

Compound	Retention Time (min)	LogP	Solubility (mg/L)	Reference
4-(2,5-Dimethylphenyl)-2-nitrophenol	Not reported	~2.8*	Low (est.)	-
2-Nitrophenol	8.2	1.79	2,100
4-Nitrophenol	9.5	1.91	16,000
2,5-Dimethylphenol	6.8	2.56	1,500

*Estimated using fragment-based methods.

The dimethylphenyl group in the target compound likely increases its hydrophobicity (higher LogP) compared to unsubstituted nitrophenols, aligning with trends observed in 2,5-dimethylphenol .